Cas no 67968-47-2 (5-deoxy-d-arabinose)

• Product Name: 5-deoxy-d-arabinose
• CAS No: 67968-47-2
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 1723310
• PubChem ID: 13832653
• Update Time: 2025-05-05

5-deoxy-d-arabinose Chemical and Physical Properties

Names and Identifiers

• 5-deoxy-d-arabinose
• 5-Deoxy-adenosyl-cobalamin
• D-arabino-2,3,4-Trihydroxy-valeraldehyd
• (-)-arabomethylose
• COENZYME B12
• lm176
• D-Arabomethylose
• funacomide
• adenosylcobalamin
• Methyltetrose
• dibencozide
• dbccoenzyme
• D-5-deoxy-arabinose
• DMBC COENZYME
• 5-Desoxy-D-arabinose
• COBAMAMIDE
• COBAMIDE
• calomide
• Coenzym B12
• (3S,4S,5R)-5-methyltetrahydrofuran-2,3,4-triol
• W-203510
• 67968-47-2
• AKOS006272328
• 5-Deoxy-D-arabinose?

• Inchi： 1S/C5H10O4/c1-2-3(6)4(7)5(8)9-2/h2-8H,1H3/t2-,3-,4+,5?/m1/s1
• InChI Key： MKMRBXQLEMYZOY-ZRMNMSDTSA-N
• SMILES： O1C([C@H]([C@@H]([C@H]1C)O)O)O

Computed Properties

• Exact Mass: 134.058
• Monoisotopic Mass: 134.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• PSA: 69.92000
• LogP: -1.55470

Additional information on 5-deoxy-d-arabinose

5-Deoxy-D-Arabinose: A Comprehensive Overview

5-Deoxy-D-Arabinose, also known by its CAS number CAS No. 67968-47-2, is a naturally occurring pentose sugar that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, which belongs to the family of arabinoses, is a derivative of D-arabinose with a specific deoxygenation at the fifth carbon position. Its structure, function, and potential uses have been extensively studied across various fields, including biochemistry, food science, and pharmacology.

The molecular structure of 5-Deoxy-D-Arabinose is characterized by its five-carbon backbone, with hydroxyl groups at positions 2, 3, and 4. The absence of an oxygen atom at position 5 distinguishes it from other pentoses and imparts unique chemical reactivity. This structural feature makes it a valuable compound in both natural and synthetic systems. Recent studies have highlighted its role in biological systems, particularly in the context of glycosylation processes and as a precursor for various bioactive molecules.

In terms of biosynthesis, 5-Deoxy-D-Arabinose is produced through specific enzymatic pathways in certain microorganisms and plants. Researchers have identified key enzymes responsible for its synthesis, including arabinanases and other glycosyltransferases. These findings have opened new avenues for optimizing its production through metabolic engineering techniques. For instance, genetically modified strains of bacteria and yeast have been developed to enhance the yield of this compound, making it more accessible for industrial applications.

The applications of 5-Deoxy-D-Arabinose span multiple industries. In the food industry, it is valued as a natural sweetener with low caloric content, making it an ideal alternative to traditional sugars in health-conscious products. Its stability under various processing conditions also makes it suitable for use in beverages, confectionery, and baked goods. Recent advancements in food science have explored its potential as a functional ingredient that can enhance the shelf life of products while maintaining their sensory qualities.

In the pharmaceutical sector, 5-Deoxy-D-Arabinose has shown promise as a building block for synthesizing complex carbohydrates and glycoconjugates. These molecules are critical components of vaccines and therapeutic agents targeting infectious diseases. For example, researchers have utilized this compound to develop novel adjuvants that enhance immune responses to vaccines. Additionally, its role in the synthesis of antiviral agents has been explored, with studies demonstrating its potential in inhibiting viral replication mechanisms.

The environmental impact of producing and utilizing 5-Deoxy-D-Arabinose has also been a focus of recent research. Scientists are investigating sustainable methods for its production, such as utilizing agricultural waste materials as feedstocks for microbial fermentation processes. This approach not only reduces reliance on non-renewable resources but also aligns with global efforts to promote circular economy principles.

In conclusion, 5-Deoxy-D-Arabinose, with its CAS number CAS No. 67968-47-2, stands out as a versatile compound with significant potential across various industries. Its unique chemical properties, coupled with advancements in biosynthesis and application development, position it as a key player in future innovations within the fields of food science, pharmaceuticals, and environmental sustainability.